3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(4-bromo-2-fluorophenyl)carbamothioyl]-3-phenylmethoxybenzamide
• InChI: InChI=1S/C21H16BrFN2O2S/c22-16-9-10-19(18(23)12-16)24-21(28)25-20(26)15-7-4-8-17(11-15)27-13-14-5-2-1-3-6-14/h1-12H,13H2,(H2,24,25,26,28)
• InChI Key: WCOJKQIJMKUEJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C(=O)NC(=S)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C21H16BrFN2O2S
• Molecular Weight: 459.3 g/mol

Description

3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide is a compound that has been extensively studied for its potential use in scientific research. It is a benzamide derivative that has shown promise in a variety of applications, including cancer research, drug discovery, and molecular biology. In

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide involves the inhibition of specific targets, including kinases and enzymes. It has been found to bind to the ATP binding site of these targets, inhibiting their activity and leading to downstream effects such as cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been found to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory properties, reducing inflammation in animal models. Additionally, it has been shown to have effects on various signaling pathways, including the MAPK and PI3K/Akt pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide in lab experiments include its high purity and reliability, as well as its ability to bind to a variety of targets. However, there are also limitations to its use, including its potential toxicity and the need for further optimization of its synthesis method.

Future Directions

There are many future directions for research involving 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide. One potential direction is the investigation of its use in combination with other anticancer drugs, as it has been found to have synergistic effects with certain compounds. Additionally, further optimization of its synthesis method could lead to increased yield and purity, making it more accessible for scientific research. Finally, investigating its effects on specific targets and signaling pathways could lead to the development of new therapies for a variety of diseases.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide involves the reaction of 4-bromo-2-fluoroaniline with thiophosgene, followed by the reaction with benzyl alcohol and 4-dimethylaminopyridine to obtain the final product. The synthesis method has been optimized for high yield and purity, making it a reliable source of the compound for scientific research.

Scientific Research Applications

3-(benzyloxy)-N-{[(4-bromo-2-fluorophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential use in scientific research. It has been found to have anticancer properties, inhibiting the growth of cancer cells in vitro and in vivo. It has also been investigated for its potential use in drug discovery, as it has been found to bind to a variety of targets, including kinases and enzymes. Additionally, it has been used in molecular biology research as a tool to investigate protein-protein interactions and signaling pathways.